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Compound of Interest

Compound Name: C 87

Cat. No.: B2439096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the small-molecule Tumor

Necrosis Factor α (TNFα) inhibitor, C 87. This document includes details on its mechanism of

action, protocols for its use in research, and a summary of its biological activity.

Introduction to C 87
C 87 is a novel, potent, and specific small-molecule inhibitor of Tumor Necrosis Factor α

(TNFα)[1]. Identified through computer-aided drug design, C 87 directly binds to TNFα, thereby

blocking its-induced signaling pathways and subsequent inflammatory responses[1]. Its

chemical name is (E)-4-(2-(4-chloro-3-nitrophenyl)hydrazono)methyl)-1-(pyridin-4-yl)pyridin-1-

ium, and its CAS number is 332420-90-3. C 87 has demonstrated efficacy in both in vitro and in

vivo models of inflammation, making it a valuable tool for research into TNFα-mediated

diseases[1].

Chemical Structure:

A detailed, publicly available, step-by-step synthesis protocol for C 87 has not been identified in

the reviewed scientific literature. The compound may be commercially available from

specialized chemical suppliers or may require custom synthesis. The synthesis would likely

involve the condensation of a 4-chloro-3-nitrophenylhydrazine derivative with a 4-formyl-1-

(pyridin-4-yl)pyridin-1-ium salt.
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Mechanism of Action
C 87 exerts its inhibitory effects by directly binding to TNFα. This interaction is thought to

induce a conformational change in the TNFα trimer, which prevents it from effectively binding to

and activating its receptors, TNFR1 and TNFR2[1]. This blockade of receptor activation leads

to the downstream inhibition of multiple signaling cascades initiated by TNFα.

Inhibition of TNFα-Induced Signaling Pathways
C 87 has been shown to potently block several key signaling pathways activated by TNFα[1]:

Caspase Activation: C 87 completely blocks the TNFα-induced activation of caspase-8 and

caspase-3, key mediators of apoptosis[1].

JNK Pathway: The activity of c-Jun N-terminal kinase (JNK), a critical component of the

MAPK signaling pathway involved in inflammation and apoptosis, is significantly reduced in

the presence of C 87.

NF-κB Pathway: C 87 prevents the degradation of IκBα, an inhibitor of the NF-κB

transcription factor. This action blocks the translocation of NF-κB to the nucleus and the

subsequent transcription of pro-inflammatory genes[1].

Quantitative Data Summary
The following table summarizes the key quantitative data for the biological activity of C 87.

Parameter Value Cell Line/Model Reference

IC50 (TNFα-induced

cytotoxicity)
8.73 μM

L929 murine

fibrosarcoma cells
[1]

Binding Affinity (Kd) to

hTNFα
110 nM

Surface Plasmon

Resonance
[1]

Experimental Protocols
The following are detailed protocols for key experiments utilizing C 87, based on the

foundational study by Ma L, et al. (2014)[1].
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In Vitro TNFα-Induced Cytotoxicity Assay
This protocol is used to determine the inhibitory effect of C 87 on TNFα-induced cell death.

Materials:

L929 murine fibrosarcoma cell line

RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

C 87 (dissolved in a suitable solvent, e.g., DMSO)

Recombinant human TNFα

Actinomycin D

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

96-well plates

Procedure:

Seed L929 cells in a 96-well plate at a density of 1 x 104 cells/well.

Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

Prepare serial dilutions of C 87 in culture medium.

Add the different concentrations of C 87 to the wells, along with 1 µg/mL actinomycin D and

1 ng/mL TNFα.

Incubate the plate for 20 hours at 37°C.

Add MTT solution to each well and incubate for 4 hours to allow for the formation of

formazan crystals.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a solution of SDS in

HCl).
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Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell survival relative to untreated controls and determine the

IC50 value of C 87.

In Vivo Murine Acute Hepatitis Model
This protocol evaluates the in vivo efficacy of C 87 in a mouse model of TNFα-induced liver

injury.

Materials:

BALB/c mice

C 87 (prepared for intraperitoneal injection)

Lipopolysaccharide (LPS)

D-galactosamine (GalN)

Vehicle control (e.g., saline or DMSO in saline)

Procedure:

Acclimatize BALB/c mice for at least one week before the experiment.

Administer C 87 (e.g., 12.5 mg/kg) or vehicle control via intraperitoneal injection at 1, 8, and

16 hours before the inflammatory challenge.

Induce acute hepatitis by co-injecting LPS (50 µg/kg) and D-GalN (1.2 g/kg) intraperitoneally.

Monitor the mice for survival over a 24-hour period.

At selected time points, collect blood samples via retro-orbital bleeding to measure serum

levels of alanine transaminase (ALT) and aspartate transaminase (AST) as markers of liver

damage.

For histological analysis, sacrifice the mice, collect liver tissues, fix in 10% formalin, and

embed in paraffin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/product/b2439096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2439096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section the liver tissues and stain with hematoxylin and eosin (H&E) to assess the extent of

liver injury.

Visualizations
TNFα Signaling Pathway and Inhibition by C 87
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Caption: TNFα signaling pathways leading to apoptosis and inflammation, and their inhibition

by C 87.

Experimental Workflow for In Vivo Efficacy Testing of C
87

Start: Acclimatize BALB/c Mice

Administer C 87 (12.5 mg/kg) or Vehicle (i.p.)
(t = -16h, -8h, -1h)

Induce Acute Hepatitis:
LPS (50 µg/kg) + D-GalN (1.2 g/kg) (i.p.)

Monitor Survival (24h)

Blood Sampling (Retro-orbital)
(e.g., t = 6h, 12h, 24h) Sacrifice and Collect Liver Tissue

End: Data Analysis and Conclusion

Measure Serum ALT/AST H&E Staining

Histopathological Evaluation
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Caption: Workflow for assessing the in vivo efficacy of C 87 in a murine model of acute

hepatitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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